Cas no 50347-17-6 (6-methylaminohexan-1-ol)

• Product Name: 6-methylaminohexan-1-ol
• CAS No: 50347-17-6
• MF: C₇H₁₇NO
• MW: 131.215982198715
• MDL: MFCD00046026
• CID: 933602
• PubChem ID: 10942457
• Update Time: 2025-10-29

6-methylaminohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-methylaminohexan-1-ol
• 6-(Methylamino)hexan-1-ol
• 6-METHYLAMINOHEXANOL
• 6-METHYLAMINOHEXANOL-1
• methylaminohexanol
• N-Methyl-6-hydroxyhexylamine
• SS-4245
• DTXSID10449087
• AT11159
• RURWAYHDLRPVAE-UHFFFAOYSA-N
• 6-(Methylamino)-1-hexanol
• SY346560
• AKOS006274839
• SB84533
• J-518082
• 50347-17-6
• SCHEMBL1309714
• DB-051757
• MFCD00046026

• MDL： MFCD00046026
• Inchi： 1S/C7H17NO/c1-8-6-4-2-3-5-7-9/h8-9H,2-7H2,1H3
• InChI Key： RURWAYHDLRPVAE-UHFFFAOYSA-N
• SMILES： OCCCCCCNC

Computed Properties

• Exact Mass: 131.13100
• Monoisotopic Mass: 131.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26000
• LogP: 1.14940

6-methylaminohexan-1-ol Security Information

• HazardClass：IRRITANT

Additional information on 6-methylaminohexan-1-ol

6-Methylaminohexan-1-ol (CAS No. 50347-17-6): A Versatile Chemical Intermediate with Growing Industrial Significance

6-Methylaminohexan-1-ol (CAS 50347-17-6), also known as 6-(methylamino)hexan-1-ol, is an important organic compound belonging to the class of amino alcohols. This chemical intermediate has gained significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. The molecular formula C7H17NO represents a structure containing both hydroxyl and methylamino functional groups, making it a valuable building block for more complex molecules.

The growing demand for 6-methylaminohexan-1-ol synthesis and its derivatives correlates with advancements in drug discovery and material science. Researchers frequently search for "50347-17-6 applications" or "6-methylaminohexanol properties" as this compound serves as a precursor in various synthetic pathways. Its balanced hydrophilic-lipophilic character, demonstrated by a logP value typically around 0.5-1.5, contributes to its utility in designing bioactive molecules with optimal absorption characteristics.

From a chemical perspective, 6-methylaminohexan-1-ol exhibits several interesting characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in both water and organic solvents. This dual solubility profile makes it particularly useful in pharmaceutical formulations where controlled release or specific partitioning behavior is desired. Analytical techniques such as GC-MS, HPLC, and NMR are commonly employed for 6-methylaminohexanol purity analysis in quality control processes.

The synthesis of CAS 50347-17-6 typically involves the reaction of 6-aminohexan-1-ol with methylating agents under controlled conditions. Recent patents highlight improved methods for 6-methylaminohexan-1-ol production that emphasize greener chemistry principles, reflecting the industry's shift toward sustainable manufacturing. These advancements address common search queries like "eco-friendly synthesis of 6-methylaminohexanol" and "50347-17-6 manufacturing process" that dominate professional forums and research databases.

In pharmaceutical applications, 6-methylaminohexan-1-ol serves as a key intermediate for various active pharmaceutical ingredients (APIs). Its structural features make it valuable for creating compounds with neurological activity, leading to frequent mentions in research papers investigating "6-methylaminohexanol derivatives in CNS drugs." The compound's ability to serve as a spacer or linker in drug design contributes to its popularity in medicinal chemistry, particularly for drugs requiring specific pharmacokinetic profiles.

The material science sector has also discovered utility for 50347-17-6 in polymer modification and surface treatment applications. When incorporated into polymer chains, the 6-methylaminohexan-1-ol moiety can impart desirable properties such as improved adhesion, moisture resistance, or biocompatibility. These characteristics answer frequent industry searches for "amino alcohol functionalized polymers" and "surface modifying agents with 6-methylaminohexanol."

Market analysis reveals steady growth in demand for 6-methylaminohexan-1-ol, with Asia-Pacific regions showing particularly strong expansion. This trend correlates with increased pharmaceutical R&D investment and specialty chemical production in these markets. Quality specifications for CAS 50347-17-6 typically require ≥98% purity for most industrial applications, with specialized grades available for critical uses. Regulatory compliance remains straightforward as the compound doesn't fall under restricted categories, making it accessible for legitimate research and manufacturing needs.

Storage and handling recommendations for 6-methylaminohexan-1-ol follow standard organic chemical protocols. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. Stability studies indicate good shelf life when protected from moisture and extreme temperatures, addressing common concerns about "50347-17-6 storage conditions" among end-users. Material safety data sheets provide comprehensive guidance for workplace safety when handling this amino alcohol.

Future prospects for 6-methylaminohexan-1-ol applications appear promising, particularly in emerging fields like biodegradable materials and targeted drug delivery systems. Research continues to explore novel derivatives and formulations that leverage the compound's unique structural features. The scientific community maintains strong interest in "6-methylaminohexanol structure-activity relationships" as evidenced by publication trends in recent years.

For researchers and manufacturers seeking 50347-17-6 suppliers, the market offers multiple sourcing options with varying technical support levels. Reputable suppliers typically provide detailed technical data packages including spectroscopic characterization, impurity profiles, and batch-to-batch consistency data. This information addresses the critical need for reliable "6-methylaminohexan-1-ol specifications" among quality-conscious buyers in regulated industries.

Environmental considerations for 6-methylaminohexan-1-ol follow standard protocols for organic amino alcohols. While not classified as highly hazardous, proper waste management practices should be observed. The compound's environmental fate has been studied sufficiently to establish appropriate disposal methods, responding to increasing searches for "50347-17-6 environmental impact" among sustainability-focused professionals.

Analytical method development for 6-methylaminohexan-1-ol continues to advance, with modern techniques enabling more precise quantification at lower concentrations. This progress supports quality control in applications requiring high-purity material, particularly in pharmaceutical contexts. Common analytical challenges and solutions for 6-methylaminohexanol analysis form frequent discussion topics in analytical chemistry forums and workshops.

The price trajectory of CAS 50347-17-6 has shown moderate fluctuations in recent years, influenced by raw material costs and regional demand variations. Market intelligence services track these trends closely, providing valuable data for procurement strategies. Bulk purchasing options for 6-methylaminohexan-1-ol have become more prevalent as industrial applications expand, offering economies of scale for regular users.

In conclusion, 6-methylaminohexan-1-ol (CAS 50347-17-6) represents a versatile and increasingly important chemical intermediate with diverse applications across multiple industries. Its unique structural features, combined with manageable handling characteristics and straightforward regulatory status, position it as a valuable tool for synthetic chemists and formulators. Ongoing research and development efforts continue to uncover new potential uses for this compound and its derivatives, ensuring its relevance in future chemical innovation.